![molecular formula C15H15BrN2O2S B2957677 (4-Bromothiophen-2-yl)(4-(pyridin-4-yloxy)piperidin-1-yl)methanone CAS No. 2034470-96-5](/img/structure/B2957677.png)
(4-Bromothiophen-2-yl)(4-(pyridin-4-yloxy)piperidin-1-yl)methanone
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Description
(4-Bromothiophen-2-yl)(4-(pyridin-4-yloxy)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C15H15BrN2O2S and its molecular weight is 367.26. The purity is usually 95%.
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Scientific Research Applications
Reactions with Methoxide Ion
The reaction of bromoiodothiophenes with sodium methoxide has been studied. This process involves a 'halogen-dance', resulting in the production of various bromo- and iodo-thiophenes, including 4-bromo-2-methoxythiophene (Gronowitz, Hallberg, & Glennow, 1980). Such reactions are important in the field of organic synthesis and material science.
Antimicrobial Activity
A study on 2,4-difluorophenyl(piperidin-4-yl)methanone oxime derivatives, synthesized through reactions with sulfonyl and acid chlorides, revealed good antimicrobial activity against various pathogenic bacterial and fungal strains (Mallesha & Mohana, 2014). This indicates the potential of similar compounds, like (4-Bromothiophen-2-yl)(4-(pyridin-4-yloxy)piperidin-1-yl)methanone, in developing new antimicrobial agents.
Synthesis Methods
Research on the synthesis of related compounds, such as (2,4-Difluorophenyl)(piperidin-4-yl)methanone Hydrochloride, provides insights into feasible methods for synthesizing this compound. Such studies emphasize the use of readily available starting materials and aim for high yields, which is crucial for practical applications in pharmaceuticals and chemical industries (Zheng Rui, 2010).
Optical, Structural, and Theoretical Studies
The optical, structural, and theoretical aspects of compounds similar to this compound have been studied. These studies involve X-ray diffraction, molecular docking, and Hirshfeld surface analysis, providing a comprehensive understanding of the compound's properties. Such research is essential for the development of new materials and pharmaceuticals (Karthik et al., 2021).
Properties
IUPAC Name |
(4-bromothiophen-2-yl)-(4-pyridin-4-yloxypiperidin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15BrN2O2S/c16-11-9-14(21-10-11)15(19)18-7-3-13(4-8-18)20-12-1-5-17-6-2-12/h1-2,5-6,9-10,13H,3-4,7-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHFMLUULAPDGEC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1OC2=CC=NC=C2)C(=O)C3=CC(=CS3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15BrN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.